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Compound of Interest

Compound Name: C.l. Acid Violet 48

Cat. No.: B1624508

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.l.
Acid Violet 48, an anthraquinone-based acid dye. The information presented herein is
intended to support research, development, and application activities where the precise
solubility of this compound is a critical parameter. This document details quantitative solubility
data, qualitative observations in various solvents, and a generalized experimental protocol for
solubility determination.

Physicochemical Properties of C.I. Acid Violet 48

e C.|I. Name: Acid Violet 48

CAS Number: 12220-51-8[1][2]

Molecular Formula: C37H39N2NaOeS[1]

Molecular Weight: 662.77 g/mol [1]

Appearance: Dark reddish-brown or soy-colored powder[1][3]

Amax: 592 nm (in water)[1]

Quantitative Solubility Data
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The solubility of C.I. Acid Violet 48 has been quantitatively determined in water at different
temperatures. This data is crucial for preparing aqueous solutions of specific concentrations for
experimental use.

Solvent Temperature (°C) Solubility (g/L)
Water 20 8[1][4]
Water 90 80[3][5]

Qualitative Solubility Characteristics

The behavior of C.lI. Acid Violet 48 in various aqueous and non-agueous environments
provides insight into its chemical properties and potential interactions in different solvent
systems.

o Water: C.I. Acid Violet 48 is soluble in water, forming a magenta-colored solution[3][5]. The
solubility is significantly temperature-dependent, increasing tenfold from 20°C to 90°C[1][3]

[5].
o Ethanol: The dye is reported to be soluble in ethanol[4].

o Concentrated Sulfuric Acid: In concentrated sulfuric acid, C.l. Acid Violet 48 dissolves to
produce a magenta solution. Upon dilution, the solution turns light purple and a precipitate
forms][3].

o Concentrated Nitric Acid: The dye exhibits a brown color in concentrated nitric acid[3].

e Agueous Acidic Solutions (HCI): When hydrochloric acid is added to an aqueous solution of
C.l. Acid Violet 48, it results in a paste-red appearance, accompanied by precipitation[1][3].

e Aqueous Alkaline Solutions (NaOH): The addition of sodium hydroxide to an aqueous
solution of the dye leads to a better color light, also with the formation of a precipitate[1][3].

o Organic Solvents (General): As an acid dye, its solubility in non-polar organic solvents is
generally low. Acid dyes are typically salts of sulfonic or carboxylic acids and are thus more
soluble in polar solvents[6][7].
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Factors Influencing Solubility

The solubility of acid dyes like C.lI. Acid Violet 48 is influenced by several factors, including the
molecular structure, temperature, and the composition of the solvent system. The presence of
sulfonic acid groups in the dye's structure contributes to its water solubility[7]. As observed,
increasing the temperature of the water significantly enhances the solubility[1][3][5][7]. The pH
of the solution and the presence of electrolytes can also alter the charge state and solvation of

the dye molecules, thereby affecting solubility[7][8].
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Caption: Key factors influencing the solubility of C.I. Acid Violet 48.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a dye such
as C.l. Acid Violet 48, based on the gravimetric method. This method is straightforward and
relies on dissolving the solute in a solvent and then determining the mass of the dissolved
material in a known volume of the saturated solution.

Objective: To determine the solubility of C.I. Acid Violet 48 in a given solvent at a specified

temperature.
Materials:

e C.l. Acid Violet 48
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o Selected solvent (e.g., deionized water, ethanol)
e Analytical balance

e Volumetric flasks

o Beakers or flasks with stoppers

o Temperature-controlled shaker or water bath

« Filtration apparatus (e.g., syringe filters with a pore size of 0.45 um or less)
o Pipettes

o Evaporating dish or watch glass

e Drying oven

Methodology:

o Preparation of a Saturated Solution:

Add an excess amount of C.l. Acid Violet 48 to a known volume of the selected solvent in

[¢]

a flask. The excess is to ensure that the solution becomes saturated.

[e]

Seal the flask to prevent solvent evaporation.

[e]

Place the flask in a temperature-controlled shaker or water bath set to the desired
experimental temperature.

[e]

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous
agitation to ensure saturation is reached.

o Separation of Undissolved Solute:

o After equilibration, allow the solution to stand undisturbed at the experimental temperature
for a short period to let the excess solid settle.
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o Carefully withdraw a known volume of the supernatant using a pre-heated or temperature-
equilibrated pipette.

o Filter the collected supernatant using a suitable filtration system (e.g., a syringe filter) to
remove any remaining undissolved microparticles. This step is critical to avoid
overestimation of solubility.

e Quantification of Dissolved Solute:

o Accurately transfer a known volume of the clear, saturated filtrate to a pre-weighed
evaporating dish.

o Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the
solvent without decomposing the dye (e.g., 60-80°C).

o Dry the residue to a constant weight.

o After cooling to room temperature in a desiccator, weigh the evaporating dish with the
dried dye residue.

» Calculation of Solubility:

o Calculate the mass of the dissolved dye by subtracting the initial weight of the empty
evaporating dish from the final weight.

o The solubility is then calculated using the following formula: Solubility (g/L) = (Mass of
dried dye (g) / Volume of filtrate taken (L))
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Caption: Experimental workflow for determining dye solubility via the gravimetric method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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